Cas no 2148-38-1 (5-Bromo-4-chloro-quinazoline)

• Product Name: 5-Bromo-4-chloro-quinazoline
• CAS No: 2148-38-1
• MF: C₈H₄BrClN₂
• MW: 243.487759590149
• MDL: MFCD09739114
• CID: 825301
• PubChem ID: 16792315
• Update Time: 2025-06-08

5-Bromo-4-chloro-quinazoline Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-chloroquinazoline
• 5-Bromo-4-chloro-quinazoline
• 4-Chloro-5-bromoquinazoline
• 5-bromanyl-4-chloranyl-quinazoline
• Quinazoline,5-bromo-4-chloro
• Quinazoline, 5-bromo-4-chloro-
• PubChem23153
• SC3691
• RP09233
• VZ30140
• SY033790
• BC004881
• ST2411850
• AB0023410
• W4459
• AS-54654
• Z316120006
• 2148-38-1
• MFCD09739114
• SCHEMBL9267455
• CS-W006630
• AKOS000146087
• EN300-1301286
• W-206636
• DTXSID50588580
• DB-066532

• MDL： MFCD09739114
• Inchi： 1S/C8H4BrClN2/c9-5-2-1-3-6-7(5)8(10)12-4-11-6/h1-4H
• InChI Key： XCVRQUJTALTMRU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C1=C(N=CN=2)Cl

Computed Properties

• Exact Mass: 241.92500
• Monoisotopic Mass: 241.92464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8
• XLogP3: 3.2

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.762
• Boiling Point: 339.7℃ at 760 mmHg
• Flash Point: 159.2°C
• Refractive Index: 1.691
• PSA: 25.78000
• LogP: 3.04570

5-Bromo-4-chloro-quinazoline Security Information

• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 5-Bromo-4-chloro-quinazoline

5-Bromo-4-chloro-quinazoline: A Comprehensive Overview

The compound with CAS No. 2148-38-1, commonly referred to as 5-Bromo-4-chloro-quinazoline, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the quinazoline family, which has garnered substantial attention due to its diverse applications in drug discovery and material science. The quinazoline core structure is a bicyclic aromatic system that serves as a scaffold for various functional groups, making it highly versatile in chemical modifications.

5-Bromo-4-chloro-quinazoline is characterized by the presence of bromine and chlorine substituents at the 5 and 4 positions, respectively. These halogen substituents not only enhance the electronic properties of the molecule but also contribute to its unique reactivity and biological activity. Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents, particularly in the realm of anticancer drug design.

The synthesis of 5-Bromo-4-chloro-quinazoline involves a series of well-established organic reactions, including nucleophilic aromatic substitution and cyclization processes. Researchers have optimized these methods to achieve high yields and purity, ensuring that the compound is readily available for further experimentation and application. The structural integrity of 5-Bromo-4-chloro-quinazoline has been confirmed through advanced spectroscopic techniques such as NMR and mass spectrometry, providing a solid foundation for its use in various scientific investigations.

In terms of biological activity, 5-Bromo-4-chloro-quinazoline has demonstrated promising results in preclinical studies. It has been shown to exhibit potent inhibitory effects on key enzymes involved in cancer progression, such as tyrosine kinases and histone deacetylases (HDACs). These findings underscore its potential as a lead compound for the development of targeted therapies against malignant diseases. Furthermore, recent advancements in computational chemistry have enabled researchers to predict the binding affinities of 5-Bromo-4-chloro-quinazoline with various protein targets, facilitating rational drug design strategies.

The pharmacokinetic properties of 5-Bromo-4-chloro-quinazoline are another area of active research. Studies have indicated that this compound exhibits favorable absorption and bioavailability profiles, which are critical for its potential use as an oral medication. However, further investigations are required to fully understand its metabolic pathways and toxicity profile, ensuring its safety for human use.

Beyond its therapeutic applications, 5-Bromo-4-chloro-quinazoline has also found utility in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Researchers have explored its ability to act as an electron acceptor or donor in these systems, leveraging its halogen substituents to tune its electronic characteristics.

In conclusion, 5-Bromo-4-chloro-quinazoline represents a valuable molecule with multifaceted applications across various scientific disciplines. Its structural diversity, coupled with recent advancements in synthetic and computational methodologies, positions it as a promising candidate for future innovations in drug discovery and materials science. Continued research into this compound will undoubtedly yield further insights into its potential uses and optimizations.